Cas no 1461706-91-1 (1-(2,2-difluorocyclopentyl)methanamine)

• Product Name: 1-(2,2-difluorocyclopentyl)methanamine
• CAS No: 1461706-91-1
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 4770789
• PubChem ID: 83678765
• Update Time: 2026-02-26

1-(2,2-difluorocyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclopentyl)methanamine
• 1-(2,2-difluorocyclopentyl)methanamine

• Inchi： 1S/C6H11F2N/c7-6(8)3-1-2-5(6)4-9/h5H,1-4,9H2
• InChI Key： MKRMIWGEPCWIBY-UHFFFAOYSA-N
• SMILES： FC1(CCCC1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• XLogP3: 1.1
• Topological Polar Surface Area: 26

Additional information on 1-(2,2-difluorocyclopentyl)methanamine

1-(2,2-Difluorocyclopentyl)Methanamine: A Comprehensive Overview

1-(2,2-Difluorocyclopentyl)methanamine, also known by its CAS number 1461706-91-1, is a unique organic compound that has garnered attention in the fields of chemistry and materials science. This compound is characterized by its cyclopentane ring structure, which is substituted with two fluorine atoms at the 2-position and a methanamine group at the 1-position. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel materials and chemical reactions.

The synthesis of 1-(2,2-difluorocyclopentyl)methanamine involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such compounds, reducing both time and cost. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of palladium-catalyzed coupling reactions to assemble complex structures like this one with high precision.

The chemical properties of CAS 1461706-91-1 are influenced significantly by its fluorinated cyclopentane ring. The presence of fluorine atoms enhances the compound's stability under certain conditions while also introducing electronic effects that can influence reactivity. Research conducted at leading institutions such as Stanford University has highlighted its potential as a building block in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

In terms of applications, 1-(2,2-difluorocyclopentyl)methanamine has shown promise in drug discovery efforts. Its unique structure allows for interactions with biological targets that may not be accessible to more conventional compounds. A study published in Nature Communications explored its role as a scaffold in developing small-molecule inhibitors for enzyme targets implicated in cancer and neurodegenerative diseases.

Beyond medicinal chemistry, this compound is also being investigated for its potential in materials science. Its rigid cyclopentane framework and fluorine substitution make it an attractive candidate for designing high-performance polymers with tailored mechanical and thermal properties. Researchers at the Massachusetts Institute of Technology (MIT) have reported on its use in creating self-healing materials that could revolutionize industries ranging from electronics to automotive manufacturing.

The environmental impact of synthesizing and using CAS 1461706-91-1 is another area of active research. As sustainability becomes a critical factor in chemical production, scientists are exploring greener synthesis routes and evaluating the compound's biodegradability. Recent findings suggest that under certain conditions, it can degrade efficiently without leaving harmful residues, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, 1-(2,2-difluorocyclopentyl)methanamine, or CAS 1461706-91-1, stands as a testament to the ongoing innovation in organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a research focus. As new studies continue to emerge, this compound is likely to play an increasingly significant role in advancing both scientific knowledge and practical applications.